(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(phenyl)methanone

• Molecular Formula: C20H23BO4
• Molecular Weight: 338.2 g/mol
• IUPAC Name: [2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-phenylmethanone
• InChI: InChI=1S/C20H23BO4/c1-19(2)20(3,4)25-21(24-19)15-11-12-16(17(13-15)23-5)18(22)14-9-7-6-8-10-14/h6-13H,1-5H3
• InChI Key: JWYYZWSIBWKVIL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C(=O)C3=CC=CC=C3)OC

Description

(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(phenyl)methanone (CAS: 269410-03-9) is a boronate ester featuring a methoxy group at the 2-position, a pinacol-protected boronate at the 4-position of the phenyl ring, and a phenyl ketone substituent. Its molecular formula is C₁₉H₂₁BO₃ with a molecular weight of 316.18 g/mol . This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions for synthesizing biaryl structures, particularly in materials science (e.g., organic light-emitting diodes, OLEDs) and pharmaceutical intermediates .

Comparison with Similar Compounds

Structural and Functional Group Variations

The target compound’s analogs differ primarily in the substituents attached to the methanone group and the position/type of boronate ester. Key examples include:

Phenyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanone

• Structure : Lacks the 2-methoxy group present in the target compound.
• Molecular Formula : C₁₉H₂₁BO₃ (identical to the target).
• This compound is a direct precursor to the target in synthetic pathways .

(Morpholin-4-yl)(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone

• Structure: Replaces the phenyl group with a morpholino moiety.
• Molecular Formula: C₁₈H₂₆BNO₅; Molecular Weight: 347.22 g/mol .
• Key Differences: The morpholino group introduces polarity, improving solubility in polar solvents.

(4-Methylpiperazin-1-yl)(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone

• Structure : Features a 4-methylpiperazine group at the ketone position and a boronate at the 3-position of the phenyl ring.
• Molecular Formula : C₁₉H₂₈BN₃O₃; Molecular Weight : 357.26 g/mol .
• Key Differences : The nitrogen-rich piperazine group enhances hydrogen-bonding capacity, making it suitable for drug discovery (e.g., kinase inhibitors). The meta-substituted boronate may influence regioselectivity in cross-coupling .

Cyclohex-2-en-1-yl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone

• Structure : Substitutes phenyl with a cyclohexenyl group.
• Molecular Formula : C₂₀H₂₅BO₃; Molecular Weight : 324.23 g/mol .
• Key Differences : The cyclohexenyl group introduces steric bulk and conformational flexibility, which may reduce crystallization tendencies. Reported yield (53%) suggests synthetic challenges compared to the target compound .

Comparative Data Table

Compound Name	Substituent on Methanone	Boronate Position	Molecular Formula	Molecular Weight (g/mol)	Key Applications
Target Compound	Phenyl	4-position	C₁₉H₂₁BO₃	316.18	Cross-coupling, OLEDs
Phenyl[4-(dioxaborolan)phenyl]methanone	Phenyl	4-position	C₁₉H₂₁BO₃	316.18	Suzuki reactions
Morpholino Derivative	Morpholino	4-position	C₁₈H₂₆BNO₅	347.22	Medicinal chemistry
4-Methylpiperazine Derivative	4-Methylpiperazine	3-position	C₁₉H₂₈BN₃O₃	357.26	Kinase inhibitors
Cyclohexenyl Derivative	Cyclohex-2-en-1-yl	4-position	C₂₀H₂₅BO₃	324.23	Organic synthesis